Cas no 109582-23-2 (Cholan-24-oic acid,3,12-dihydroxy-7-methyl-, (3a,5b,12a)- (9CI))

• Product Name: Cholan-24-oic acid,3,12-dihydroxy-7-methyl-, (3a,5b,12a)- (9CI)
• CAS No: 109582-23-2
• MF: C₂₅H₄₂O₄
• MW: 406.598588466644
• CID: 174289
• PubChem ID: 176130
• Update Time: 2025-04-19

Cholan-24-oic acid,3,12-dihydroxy-7-methyl-, (3a,5b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,12-dihydroxy-7-methyl-, (3a,5b,12a)- (9CI)
• (4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S)-3,12-dihydroxy-7,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 7-methyldeoxycholic acid
• (3alpha,5beta,12alpha,17xi)-3,12-dihydroxy-7-methylcholan-24-oic acid
• 3alpha,12alpha-Dihydroxy-7-xi-methyl-5beta-cholanoic acid
• 7-Me-Dca
• Cholan-24-oic acid, 3,12-dihydroxy-7-methyl-, (3alpha,5beta,12alpha)-
• 109582-23-2
• DTXSID70911250
• 3,12-Dihydroxy-7-methylcholan-24-oic acid

• Inchi： 1S/C25H42O4/c1-14(5-8-22(28)29)18-6-7-19-23-15(2)11-16-12-17(26)9-10-24(16,3)20(23)13-21(27)25(18,19)4/h14-21,23,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16-,17-,18?,19+,20+,21+,23+,24+,25-/m1/s1
• InChI Key： UTDFMMXQANBWNX-CWUPUNKTSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3CC(C)[C@H]2[C@@H]2CCC([C@H](C)CCC(=O)O)[C@]21C)O

Computed Properties

• Exact Mass: 406.308
• Monoisotopic Mass: 406.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 552.1°Cat760mmHg
• Flash Point: 301.8°C
• Refractive Index: 1.534